4-((1H-imidazol-1-yl)methyl)-N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-4-(imidazol-1-ylmethyl)benzamide
• InChI: InChI=1S/C21H16F2N4O2/c22-16-5-6-18(19(23)9-16)20-10-17(26-29-20)11-25-21(28)15-3-1-14(2-4-15)12-27-8-7-24-13-27/h1-10,13H,11-12H2,(H,25,28)
• InChI Key: MZGLZXUKSWOWGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=CN=C2)C(=O)NCC3=NOC(=C3)C4=C(C=C(C=C4)F)F
• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C21H16F2N4O2 and its molecular weight is 394.382. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Tissue Distribution

One study investigated the pharmacokinetics and metabolism of a novel ALK5 inhibitor, showing potential as an effective oral anti-fibrotic drug. This compound, while not the exact molecule , shares structural similarities, suggesting that research on "4-((1H-imidazol-1-yl)methyl)-N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)benzamide" might also explore its pharmacokinetic properties and tissue distribution (Kim et al., 2008).

Cardiac Electrophysiological Activity

Another relevant study discusses the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, indicating the potential of the imidazol-1-yl moiety in producing class III electrophysiological activity. This suggests that the compound of interest may also have applications in cardiac electrophysiology research (Morgan et al., 1990).

TNF-alpha Converting Enzyme Inhibition

Research into novel ((2-substituted-1H-benzo[d]imidazol-1-yl)methyl)benzamides as TACE inhibitors highlights the therapeutic potential of such compounds in inflammation and cancer. Given the structural components of "4-((1H-imidazol-1-yl)methyl)-N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)benzamide," similar applications in inhibiting TNF-alpha converting enzyme could be considered (Ott et al., 2008).

Antimicrobial Applications

The use of thiosemicarbazide derivatives in the synthesis of various heterocyclic compounds, including imidazoles, and their antimicrobial assessment indicates the potential of imidazole-containing compounds in antimicrobial applications. This suggests that research on the compound of interest might also explore its antimicrobial properties (Elmagd et al., 2017).